Cas no 802256-42-4 (4,5-DIMETHYLPYRIDINE-2-CARBOXYLIC ACID)

• Product Name: 4,5-DIMETHYLPYRIDINE-2-CARBOXYLIC ACID
• CAS No: 802256-42-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1006795
• PubChem ID: 59637240
• Update Time: 2025-06-09

4,5-DIMETHYLPYRIDINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4,5-DIMETHYLPYRIDINE-2-CARBOXYLIC ACID
• 802256-42-4
• CHB25642
• AB64943
• EN300-172830
• SCHEMBL7083217
• 4,5-DIMETHYLPYRIDINE-2-CARBOXYLICACID

• MDL： MFCD11869957
• Inchi： 1S/C8H9NO2/c1-5-3-7(8(10)11)9-4-6(5)2/h3-4H,1-2H3,(H,10,11)
• InChI Key： BWRKTZNPOWQFRQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(C)=CN=1)=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,5-DIMETHYLPYRIDINE-2-CARBOXYLIC ACID

4,5-Dimethylpyridine-2-Carboxylic Acid (CAS No. 802256-42-4): An Overview of Its Properties, Applications, and Recent Research

4,5-Dimethylpyridine-2-carboxylic acid (CAS No. 802256-42-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two methyl groups and a carboxylic acid group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic processes and a potential candidate for drug development.

The molecular formula of 4,5-dimethylpyridine-2-carboxylic acid is C₉H₁₀N₂O₂, and its molecular weight is approximately 178.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in both laboratory research and industrial applications.

In terms of chemical synthesis, 4,5-dimethylpyridine-2-carboxylic acid can be prepared through various routes. One common method involves the condensation of 4,5-dimethylpyridine with carbon dioxide under high pressure and temperature conditions. Another approach involves the oxidation of 4,5-dimethylpyridine-2-methanol using an oxidizing agent such as potassium permanganate or hydrogen peroxide. These synthetic methods provide researchers with flexible options to produce the compound in sufficient quantities for further studies.

The biological activity of 4,5-dimethylpyridine-2-carboxylic acid has been the subject of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4,5-dimethylpyridine-2-carboxylic acid exhibits potent inhibitory activity against human dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cell proliferation. This finding suggests that the compound could be developed into a novel therapeutic agent for treating diseases characterized by uncontrolled cell growth, such as cancer.

Beyond its enzymatic inhibition properties, 4,5-dimethylpyridine-2-carboxylic acid has also shown promise in modulating other biological processes. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that the compound can act as an agonist for peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in lipid metabolism and glucose homeostasis. This property makes it a potential candidate for the treatment of metabolic disorders such as diabetes and obesity.

In addition to its direct biological effects, 4,5-dimethylpyridine-2-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules with diverse applications. For example, it can be used to synthesize pyridyl derivatives with enhanced pharmacological properties or to create novel materials with specific functional characteristics. The versatility of this compound in synthetic chemistry opens up numerous possibilities for innovation and discovery.

The safety profile of 4,5-dimethylpyridine-2-carboxylic acid is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to prevent exposure to skin or inhalation. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound.

In conclusion, 4,5-dimethylpyridine-2-carboxylic acid (CAS No. 802256-42-4) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological activities make it an intriguing subject for further investigation in the fields of medicinal chemistry and materials science. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.